Cas no 77337-76-9 (Acamprosate)

Acamprosate structure
Acamprosate structure
Product Name:Acamprosate
CAS No:77337-76-9
MF:C5H11NO4S
MW:181.21014046669
MDL:MFCD00867423
CID:563099
PubChem ID:71158
Update Time:2025-04-19

Acamprosate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid,3-(acetylamino)-
    • 3-acetamidopropane-1-sulfonic acid
    • ACAMPROSATE
    • 3-(Acetylamino)propylsulfonic acid
    • 3-Acetamido-1-propanesulfonic acid
    • 3-acetylamino-1-propanesulfonic acid
    • 3-acetylaminopropanesulfonic acid
    • Acamprosate 6473
    • Acamprosato
    • Acamprosatum
    • acamprostate
    • acetylaminopropanosulfonate
    • AOTA
    • Campral
    • N-Acetylhomotaurine
    • sodium acetylhomotaurine
    • AS-64312
    • Aotal (TN)
    • ACAMPROSATE [VANDF]
    • AFCGFAGUEYAMAO-UHFFFAOYSA-N
    • GTPL7106
    • SCHEMBL41983
    • HMS3743O03
    • 1alpha Hydroxyvitamin D3-d6 (26,26,26,27,27,27-d6)
    • 3-(ACETYLAMINO)PROPANE-1-SULPHONATE
    • ACAMPROSATE [INN]
    • SR-01000944872
    • N-(3-sulfopropyl)ethanimidic acid
    • NS00008367
    • Acamprosate (INN)
    • Acamprosato [INN-Spanish]
    • DTXCID1024259
    • CDA33776
    • N-acetyl homotaurine
    • Aotal
    • F87571
    • DB00659
    • ACAMPROSATE [WHO-DD]
    • HY-B0681
    • DTXSID3044259
    • ACAMPROSATE [HSDB]
    • EN300-708768
    • N4K14YGM3J
    • Acamprosatum (INN-Latin)
    • D07058
    • 3-(acetylamino)propanesulphonicacid
    • 3-(Acetylamino)propanesulphonic acid
    • Acamprosate (calcium)
    • N07BB03
    • Acamprosate [INN:BAN]
    • CS-0009584
    • SR-01000944872-1
    • HSDB 7358
    • Acamprosatum [INN-Latin]
    • 3-(acetylamino)propane-1-sulfonate
    • UNII-N4K14YGM3J
    • CHEBI:51041
    • 1-Propanesulfonic acid, 3-(acetylamino)-
    • CHEMBL1201293
    • Acamprosato (INN-Spanish)
    • AKOS006272019
    • N Acetylhomotaurine
    • 77337-76-9
    • EINECS 278-667-4
    • 3-Acetamido-1-propansulfonsaure
    • Q337668
    • 3-acetamidopropane-1-sulfonicacid
    • DB-117008
    • BRD-K26262077-238-01-5
    • Acamprosate
    • MDL: MFCD00867423
    • Inchi: 1S/C5H11NO4S/c1-5(7)6-3-2-4-11(8,9)10/h2-4H2,1H3,(H,6,7)(H,8,9,10)
    • InChI Key: AFCGFAGUEYAMAO-UHFFFAOYSA-N
    • SMILES: S(CCCNC(C)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 181.04093
  • Monoisotopic Mass: 181.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.8A^2
  • XLogP3: -1.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.491
  • PSA: 83.47
  • LogP: 1.32150
  • Vapor Pressure: No data available

Acamprosate Security Information

Acamprosate Pricemore >>

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